Cas no 957469-16-8 (5,6,7,8-tetrahydro-7-methyl-1,7-Naphthyridin-3-amine)

• Product Name: 5,6,7,8-tetrahydro-7-methyl-1,7-Naphthyridin-3-amine
• CAS No: 957469-16-8
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 1080049
• Update Time: 2025-05-20

5,6,7,8-tetrahydro-7-methyl-1,7-Naphthyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-7-methyl-1,7-Naphthyridin-3-amine
• 7-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-3-amine
• 5,6,7,8-Tetrahydro-7-methyl-1,7-naphthyridin-3-amine (ACI)

• Inchi： 1S/C9H13N3/c1-12-3-2-7-4-8(10)5-11-9(7)6-12/h4-5H,2-3,6,10H2,1H3
• InChI Key： OXZWBYUGWKXVOG-UHFFFAOYSA-N
• SMILES： N1C2CN(CCC=2C=C(N)C=1)C

Additional information on 5,6,7,8-tetrahydro-7-methyl-1,7-Naphthyridin-3-amine

Recent Advances in the Study of 5,6,7,8-tetrahydro-7-methyl-1,7-Naphthyridin-3-amine (CAS: 957469-16-8)

The compound 5,6,7,8-tetrahydro-7-methyl-1,7-Naphthyridin-3-amine (CAS: 957469-16-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for 5,6,7,8-tetrahydro-7-methyl-1,7-Naphthyridin-3-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for enabling further pharmacological testing and potential commercialization. The study also highlighted the compound's stability under various physiological conditions, which is a positive indicator for its use in drug formulations.

Pharmacological investigations have revealed that 5,6,7,8-tetrahydro-7-methyl-1,7-Naphthyridin-3-amine exhibits potent inhibitory effects on specific kinase enzymes involved in inflammatory pathways. In vitro and in vivo studies demonstrated its ability to reduce pro-inflammatory cytokine production, suggesting potential applications in treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings were corroborated by a separate study in Nature Chemical Biology (2023), which also identified the compound's selective binding affinity for certain kinase targets, minimizing off-target effects.

Another promising avenue of research involves the compound's potential as a central nervous system (CNS) agent. Preliminary data from a 2024 study in ACS Chemical Neuroscience indicated that 5,6,7,8-tetrahydro-7-methyl-1,7-Naphthyridin-3-amine can cross the blood-brain barrier and modulate neurotransmitter systems implicated in neurodegenerative diseases. Specifically, the compound showed neuroprotective effects in models of Parkinson's disease, raising hopes for its therapeutic utility in CNS disorders.

Despite these encouraging results, challenges remain in the development of 5,6,7,8-tetrahydro-7-methyl-1,7-Naphthyridin-3-amine as a therapeutic agent. Current research is addressing issues related to bioavailability and metabolic stability. A recent preprint in Bioorganic & Medicinal Chemistry Letters (2024) proposed structural modifications to enhance the compound's pharmacokinetic profile while retaining its pharmacological activity. These modifications are being evaluated in preclinical models to determine their efficacy and safety.

In conclusion, 5,6,7,8-tetrahydro-7-methyl-1,7-Naphthyridin-3-amine (CAS: 957469-16-8) represents a versatile and promising scaffold for drug development. Its dual potential in both inflammatory and neurological disorders underscores its broad applicability. Ongoing research aims to refine its properties and advance it through the drug development pipeline, with the ultimate goal of translating these findings into clinically viable treatments. The compound's unique chemical and pharmacological profile positions it as a significant focus of future studies in the chemical biology and pharmaceutical fields.